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Compound of Interest

Compound Name: (-)-Sesamin

Cat. No.: B1663412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the multifaceted

bioactivity of (-)-Sesamin in various cell culture models. Detailed protocols for key assays are

provided to ensure reproducibility and accuracy in assessing its anti-cancer, neuroprotective,

anti-inflammatory, and antioxidant properties.

I. Anti-Cancer Bioactivity
(-)-Sesamin has demonstrated significant anti-proliferative and pro-apoptotic effects across a

range of cancer cell lines. The following assays are fundamental for quantifying these effects.
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Cell Line
Cancer
Type

Assay Endpoint

IC50 /
Effective
Concentrati
on

Citation

KBM-5

Chronic

Myeloid

Leukemia

MTT
Cell

Proliferation
42.7 µM [1]

K562

Chronic

Myeloid

Leukemia

MTT
Cell

Proliferation
48.3 µM [1]

U266
Multiple

Myeloma
MTT

Cell

Proliferation
51.7 µM [1]

DU145
Prostate

Cancer
MTT

Cell

Proliferation
60.2 µM [1]

HCT-116 Colon Cancer MTT
Cell

Proliferation
57.2 µM [1]

MiaPaCa-2
Pancreatic

Cancer
MTT

Cell

Proliferation
58.3 µM [1]

H1299

Lung

Adenocarcino

ma

MTT
Cell

Proliferation
40.1 µmol/L [2]

MDA-MB-231
Breast

Cancer
MTT

Cell

Proliferation
51.1 µM [1]

MOLT-4

Acute

Lymphoblasti

c Leukemia

MTT Cell Inhibition
104.84 µg/ml

(at 48h)
[3]

NB4

Acute

Promyelocyti

c Leukemia

MTT Cell Inhibition
121.00 µg/ml

(at 48h)
[3]

HepG2 Liver Cancer MTT Cell Viability
98 µM (at

48h)
[4]
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MCF-7
Breast

Cancer
MTT Cell Viability

1, 10, 50 µM

showed

dose-

dependent

reduction

FaDu, HSC-

3, Ca9-22

Head and

Neck

Squamous

Cell

Carcinoma

Transwell

Assay

Migration &

Invasion

Inhibition at

20 and 40 µM

Experimental Workflow: Evaluating Anti-Cancer Activity
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Inflammatory Stimuli (LPS, TNF-α)

IKK Complex

activates

IκBα

phosphorylates

NF-κB (p65/p50)

releases

Nucleus
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Pro-inflammatory Gene Transcription

initiates
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inhibits
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releases
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activates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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